Cas no 2122254-01-5 (1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide)

• Product Name: 1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide
• CAS No: 2122254-01-5
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5840845
• PubChem ID: 164662580
• Update Time: 2025-06-08

1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide
• 2122254-01-5
• EN300-1859900

• Inchi： 1S/C8H14N4/c1-6(2)5-12-4-3-7(11-12)8(9)10/h3-4,6H,5H2,1-2H3,(H3,9,10)
• InChI Key： FWWCZKJCNTXBCC-UHFFFAOYSA-N
• SMILES： N1(C=CC(C(=N)N)=N1)CC(C)C

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.7Ų

Additional information on 1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide

Comprehensive Analysis of 1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide (CAS No. 2122254-01-5): Properties, Applications, and Industry Trends

The compound 1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide (CAS No. 2122254-01-5) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a carboximidamide functional group, has garnered attention for its versatility in drug discovery and material science. This article explores its chemical properties, synthesis pathways, and emerging applications while addressing frequently searched queries like "pyrazole derivatives in medicine" and "CAS 2122254-01-5 uses."

Chemically, 1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide belongs to the heterocyclic compounds class, characterized by a five-membered ring containing nitrogen atoms. The presence of the 2-methylpropyl substituent enhances its lipophilicity, a property critical for bioavailability in drug design. Researchers often investigate its hydrogen-bonding capacity due to the carboximidamide moiety, which influences interactions with biological targets. Recent studies highlight its role in modulating enzyme activity, aligning with trending topics such as "small molecule inhibitors" and "structure-activity relationships."

In pharmaceutical applications, this compound is explored for its potential as a kinase inhibitor scaffold, addressing popular search terms like "anticancer pyrazole compounds." Its ability to mimic purine bases makes it relevant in nucleic acid therapeutics, a hot topic in personalized medicine. Additionally, the agrochemical industry evaluates its utility in pest control formulations, leveraging its stability under environmental conditions—a concern reflected in queries such as "eco-friendly agrochemicals."

Synthesis of CAS 2122254-01-5 typically involves multistep organic reactions, including condensation and cyclization steps. Optimizing yield and purity remains a focus, as seen in searches for "green chemistry synthesis." Analytical techniques like HPLC and NMR are essential for characterization, ensuring compliance with regulatory standards—a recurring theme in "pharmaceutical quality control" discussions.

The compound’s stability profile and structure-activity relationship data are frequently compared to analogous pyrazole-3-carboxamides, a niche yet growing area in computational chemistry. With AI-driven drug discovery gaining traction, searches for "machine learning in molecular design" intersect with studies on this molecule’s conformational flexibility.

In conclusion, 1-(2-methylpropyl)-1H-pyrazole-3-carboximidamide represents a promising candidate in interdisciplinary research. Its alignment with trending topics—from targeted therapy to sustainable chemistry—ensures continued relevance. Future directions may explore its crystal engineering potential or bioconjugation applications, answering emerging queries in advanced material sciences.